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Compound of Interest |

Compound Name: 2-Morpholinoisonicotinamide
CAS No.: 1086397-58-1
Cat. No.: B1424453
. J

Executive Summary & Chemical Profile

This guide defines the standard operating procedure (SOP) for the disposal of 2-
Morpholinoisonicotinamide, a pyridine-based intermediate often utilized in kinase inhibitor
synthesis.

Unlike common solvents or reagents, this compound possesses a dual-heterocyclic structure
(morpholine fused to a pyridine core). Its disposal protocols are governed not just by its bulk
properties, but by the environmental persistence of the pyridine ring and the aquatic toxicity
potential of the morpholine moiety.

Core Directive: This compound must be treated as Hazardous Organic Waste destined for
high-temperature incineration. Under no circumstances should it be discharged into municipal
wastewater systems.

Chemical Identity & Hazard Matrix

Note: While specific CAS numbers for derivatives vary (e.g., related acid CAS 295349-64-3),
the functional group analysis dictates the safety profile.
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Feature

Specification

Operational Implication

Chemical Structure

Pyridine ring (C4) substituted
with Amide (C4) and
Morpholine (C2).[1]

Nitrogen-rich; generates NOx
upon combustion. Requires

scrubbed incineration.

Physical State

Solid (Powder/Crystalline).

Dust inhalation hazard.[2][3]
Use local exhaust ventilation
(LEV).

Primary Hazards

Irritant (Skin/Eye/Respiratory).

[4] Harmful if swallowed.[1][5]
[6]

Standard Laboratory PPE
(Nitrile gloves, Safety Glasses,
Lab Coat).

Reactivity

Stable amide bond;
incompatible with strong

oxidizers.

Segregate from nitric acid or

peroxides in waste streams.

Pre-Disposal Handling & Segregation

Before disposal, the waste must be characterized and segregated to prevent cross-reactivity in

the waste accumulation area.

Personal Protective Equipment (PPE)

o Respiratory: N95 or P100 particulate respirator if handling open powder outside a fume

hood.

 Skin: Nitrile gloves (0.11 mm minimum thickness).

e Eyes: Chemical splash goggles (ANSI Z87.1).

Segregation Protocol

e Do Not Mix With: Strong acids (exothermic salt formation), strong oxidizers (fire hazard), or

nitrosating agents (risk of forming carcinogenic nitrosamines via the morpholine ring).

o Container: High-density polyethylene (HDPE) or Amber Glass.
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Disposal Workflow (Decision Logic)

The following decision tree illustrates the operational logic for disposing of 2-
Morpholinoisonicotinamide based on its physical state in your workflow.

Waste Generation:
2-Morpholinoisonicotinamide

Determine Physical State
Dry Solid Dissolved

Solid / Powder Solution / Mother Liquor

/ :

Segregate into:
Solid Organic Waste Container

Check Solvent Type

Contains Halogens No Halogens

Halogenated Solvent Non-Halogenated Solvent

(DCM, Chloroform) (MeOH, DMSO, DMF)

y

Label: 'Hazardous Waste - Toxic/Irritant'

Waste Stream A: Waste Stream B:
Halogenated Organic Waste Non-Halogenated Organic Waste

Final Disposal:

High-Temp Incineration
(Cement Kiln or Chemical Incinerator)
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Figure 1: Operational decision tree for segregating 2-Morpholinoisonicotinamide waste
streams.

Detailed Disposal Protocols
Protocol A: Solid Waste Disposal

Applicability: Expired pure compound, contaminated weighing boats, filter cakes.

e Collection: Transfer solid material into a wide-mouth HDPE jar or a double-lined hazardous
waste bag.

e Labeling: Affix a hazardous waste tag.
o Constituents: "2-Morpholinoisonicotinamide” (Do not use abbreviations).
o Hazard Checkbox: Toxic, Irritant.[4]

o Storage: Store in the "Solid Organic Waste" satellite accumulation area.

e Disposal: Hand over to EHS for Incineration.

o Mechanism:[7] The pyridine ring requires temperatures >1000°C for complete
mineralization to CO2, H20, and Nz [1].

Protocol B: Liquid Waste (Solutions)

Applicability: Reaction mixtures, HPLC effluent, mother liquors.
o Solvent Identification: Determine the primary solvent.

o Scenario 1 (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform, place in
Halogenated Waste carboy.

o Scenario 2 (Non-Halogenated): If dissolved in DMSO, Methanol, or Ethyl Acetate, place in
Non-Halogenated Waste carboy.

o Concentration Check: If the concentration is >10%, consider precipitating the solid (if
possible) to reduce the volume of high-hazard liquid waste, though direct liquid disposal is
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acceptable for standard lab scales.

» Prohibited Action: Never dilute with water and pour down the sink. Morpholine derivatives
can be toxic to aquatic microorganisms used in wastewater treatment plants [2].

Regulatory & Compliance Context (RCRA)

In the United States, this compound is not explicitly listed on the EPA "P-List" or "U-List" (unlike
Pyridine, which is U196) [3]. However, the generator is responsible for making a hazardous
waste determination.

o Waste Code Assignment:
o If the waste exhibits ignitability (e.g., in flammable solvent): DOO1.

o If the waste is pure substance: It is recommended to manage it as Non-Regulated
Chemical Wasteinternally but treat it with the same rigor as RCRA waste due to its
bioactive nature.

e Best Practice: Many pharmaceutical EH&S programs classify all pyridine-based
intermediates as "Hazardous Organic Waste" to ensure incineration, avoiding potential
liability under CERCLA (Superfund) for environmental persistence.

Emergency Procedures: Spills

Severity Action Plan

1. Isolate area. 2. Wear PPE (Nitrile gloves,
goggles). 3. Dry Spill: Sweep carefully to avoid
Minor Spil (<5g) dl-,lst; use -vvet- paper towels. 4. Wet Spill: Absorb
with vermiculite or polypropylene pads. 5. Place
all debris in a sealed bag labeled "Hazardous

Debris."”

1. Evacuate the immediate lab zone. 2. Call
Major Spill (+50q) facility Emergency Response Team. 3. Do not
ajor Spill (>
: P J attempt cleanup without respiratory protection

(P100/N95) due to dust inhalation risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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